4-Methoxy-3,5-dinitrobenzenesulfonyl chloride

• IUPAC Name: 4-methoxy-3,5-dinitrobenzenesulfonyl chloride
• InChI: InChI=1S/C7H5ClN2O7S/c1-17-7-5(9(11)12)2-4(18(8,15)16)3-6(7)10(13)14/h2-3H,1H3
• InChI Key: QSJODFKEHYDNRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)Cl)[N+](=O)[O-]
• Molecular Formula: C7H5ClN2O7S
• DSSTOX Substance ID: DTXSID90371271
• Molecular Weight: 296.64 g/mol
• CAS RN: 175203-74-4

Description

4-Methoxy-3,5-dinitrobenzenesulfonyl chloride is a chemical compound utilized in the synthesis of various sulfonamides and as an intermediate in organic synthesis. Its derivatives exhibit a range of biological activities, making it a compound of interest in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of derivatives related to 4-Methoxy-3,5-dinitrobenzenesulfonyl chloride involves multiple steps, including reactions with primary amines and subsequent alkylation. For instance, sulfonamides derived from 4-methoxyphenethylamine have been synthesized by reacting with sulfonyl chlorides in the presence of sodium carbonate and further treated with various alkyl halides to produce a series of sulfonamides (Abbasi et al., 2018).

Molecular Structure Analysis

The molecular structure of related compounds, such as N-(4-Acetylphenyl)-4-methoxybenzenesulfonamide, reveals a V-shaped conformation with intramolecular hydrogen bonding and a coplanar arrangement of the methoxy group with its attached ring (Kobkeatthawin et al., 2013).

Chemical Reactions and Properties

The reactivity of 4-Methoxy-3,5-dinitrobenzenesulfonyl chloride derivatives can be illustrated by their interactions in various chemical environments. For example, the reaction of 1,3-dinitro-5-trichloromethylbenzene with sodium methoxide intended to prepare a methoxy aldehyde resulted in methyl 3,5-dinitrobenzoate instead, showcasing the specific reactivity of these compounds (Monk et al., 2003).

Scientific Research Applications

• Stepwise and Concerted Substitution Reactions : Research by Amyes and Richard (1990) focused on the reaction rates of 4-methoxybenzyl chloride derivatives, including the behavior of the 4-methoxybenzyl carbocation intermediate. This study contributes to understanding the mechanisms of stepwise and concerted substitution reactions (Amyes & Richard, 1990).

• Sulfonating Agent : A study by Raheja and Johnson (2001) highlighted the use of 4-methoxybenzenesulfonyl chloride as a versatile sulfonating agent, useful for preparing sulfonamides or as an N-protecting group (Raheja & Johnson, 2001).

• Synthesis of Organic Compounds : Kobkeatthawin et al. (2013) reported the synthesis of N-(4-Acetylphenyl)-4-methoxybenzenesulfonamide through the condensation of 4-aminoacetophenone and 4-methoxybenzenesulfonyl chloride. This study contributes to the field of organic compound synthesis (Kobkeatthawin et al., 2013).

• Synthesis of Secondary Amines and Diamines : Fukuyama et al. (1997) explored the use of 2,4-dinitrobenzenesulfonamides, prepared from primary amines and 2,4-dinitrobenzenesulfonyl chloride, for alkylating to yield N, N-disubstituted sulfonamides. This method aids in the preparation of a wide variety of diamines (Fukuyama et al., 1997).

• Nucleophilic Aromatic Substitution Studies : Gazitúa et al. (2018) investigated the effect of the nucleophile and solvent on an SNAr reaction using 2,4-dinitrobenzenesulfonyl chloride. This study provides insights into how solvent effects and the nature of the reacting pair influence reaction rates and mechanisms (Gazitúa et al., 2018).

• Dye Intermediates Synthesis : Research by Bo (2007) involved the synthesis of dye intermediates containing sulfonamide as a linking group. This study contributes to the field of dye chemistry (Bo, 2007).

• Stereoselective Reactions : Baudoux et al. (1998) discussed the synthesis of a dinitrobenzoate derivative through a stereoselective reaction involving 3,5-dinitrobenzoyl chloride. This study contributes to understanding stereoselective chemical reactions (Baudoux et al., 1998).

Safety and Hazards

The safety information for 4-Methoxy-3,5-dinitrobenzenesulfonyl chloride includes several hazard statements: H310 - H315 - H317 - H319. These represent acute toxicity (dermal), skin irritation, skin sensitization, and eye irritation respectively. The precautionary statements include P261 - P262 - P264 - P280 - P280 - P302 + P352 + P310. It falls under the hazard classifications of Acute Tox. 1 Dermal - Eye Irrit. 2 - Skin Irrit. 2 - Skin Sens. 1.